Cas no 2229527-72-2 (5-Methoxy-3-(1-methylpiperidin-2-yl)-5-oxopentanoic acid)

• Product Name: 5-Methoxy-3-(1-methylpiperidin-2-yl)-5-oxopentanoic acid
• CAS No: 2229527-72-2
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5778277
• PubChem ID: 165978233
• Update Time: 2025-05-28

5-Methoxy-3-(1-methylpiperidin-2-yl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1784436
• 5-methoxy-3-(1-methylpiperidin-2-yl)-5-oxopentanoic acid
• 2229527-72-2
• 5-Methoxy-3-(1-methylpiperidin-2-yl)-5-oxopentanoic acid

• Inchi： 1S/C12H21NO4/c1-13-6-4-3-5-10(13)9(7-11(14)15)8-12(16)17-2/h9-10H,3-8H2,1-2H3,(H,14,15)
• InChI Key： WDKXNRVXOMLUMC-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CC(=O)O)C1CCCCN1C)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 5-Methoxy-3-(1-methylpiperidin-2-yl)-5-oxopentanoic acid

Comprehensive Overview of 5-Methoxy-3-(1-methylpiperidin-2-yl)-5-oxopentanoic acid (CAS No. 2229527-72-2)

5-Methoxy-3-(1-methylpiperidin-2-yl)-5-oxopentanoic acid (CAS No. 2229527-72-2) is a specialized organic compound with a unique structural framework, combining a piperidine moiety with a methoxy and oxopentanoic acid functional group. This compound has garnered attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and metabolic studies. Its molecular formula and intricate architecture make it a subject of interest for researchers exploring neuroactive compounds, enzyme inhibitors, and small-molecule therapeutics.

The compound’s CAS number 2229527-72-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and scientific contexts. Recent trends in AI-driven drug design and computational chemistry have amplified the demand for structurally diverse molecules like 5-Methoxy-3-(1-methylpiperidin-2-yl)-5-oxopentanoic acid, as they are often screened for targeted protein interactions or bioavailability optimization. Users frequently search for terms such as "piperidine derivatives in medicine" or "methoxy-containing bioactive compounds," reflecting the growing curiosity around its pharmacological potential.

From a synthetic chemistry perspective, the compound’s 1-methylpiperidin-2-yl segment introduces stereochemical complexity, which is pivotal for chiral drug development. Researchers are particularly interested in its stereoselective synthesis and metabolic stability, topics often queried in academic and industrial forums. Additionally, its oxopentanoic acid group suggests possible roles in pro-drug formulations or intermediates for peptidomimetics, aligning with current hotspots like "sustainable drug delivery systems" and "green chemistry in pharma."

Analytical characterization of CAS No. 2229527-72-2 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity profiling. These methods address common user questions like "how to validate novel synthetic compounds" or "best practices for compound characterization." The compound’s logP and pKa values are also critical for predicting its ADME properties—a key focus area in preclinical research.

In the context of intellectual property, 5-Methoxy-3-(1-methylpiperidin-2-yl)-5-oxopentanoic acid may be referenced in patents related to CNS disorders or metabolic pathway modulation. Searches for "patented piperidine-based drugs" or "novel carboxylic acid derivatives" often intersect with discussions about this compound. Its potential as a scaffold for medicinal chemistry further underscores its relevance in high-throughput screening campaigns.

Environmental and safety profiles of CAS 2229527-72-2 are equally important to industrial users. While not classified as hazardous, its handling requires standard laboratory precautions. Queries like "biodegradability of synthetic intermediates" or "safe storage of nitrogen-containing compounds" highlight the community’s emphasis on responsible chemical management.

In summary, 5-Methoxy-3-(1-methylpiperidin-2-yl)-5-oxopentanoic acid represents a multifaceted compound bridging organic synthesis, drug discovery, and materials science. Its structural features and research applications align with trending topics such as "AI-augmented molecular design" and "precision medicine," ensuring its continued prominence in scientific literature and commercial inquiries.